Cas no 263270-52-6 (6-chloropyrimidine-4-carbonyl chloride)

• Product Name: 6-chloropyrimidine-4-carbonyl chloride
• CAS No: 263270-52-6
• MF: C₅H₂Cl₂N₂O
• MW: 176.988178730011
• MDL: MFCD12547222
• CID: 247573
• PubChem ID: 18422098
• Update Time: 2025-06-26

6-chloropyrimidine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonylchloride, 6-chloro-
• 4-Pyrimidinecarbonyl chloride, 6-chloro- (9CI)
• 6-CHLOROPYRIMIDINE-4-CARBONYL CHLORIDE
• 4-pyrimidinecarbonyl chloride,6-chloro
• 6-chloropyrimidine-4-carboxylic acid chloride
• QC-5611
• 6-chloropyrimidin-4-carboxylic acid chloride
• 4-Pyrimidinecarbonyl chloride,6-chloro-(9ci)
• SCHEMBL550087
• 6-chloro-pyrimidine-4-carboxylic acid chloride
• F18835
• 6-chloro-4-pyrimidinecarbonyl chloride
• 6-Chloropyrimidine-4-carbonylchloride
• AKOS025142357
• NS-01489
• MFCD12547222
• 6-chloro-pyrimidin-4-carboxylic acid chloride
• 6-chloropyrimidine-4carbonyl chloride
• FT-0769489
• 4-PYRIMIDINECARBONYL CHLORIDE, 6-CHLORO-
• FAJZIXITZFFSPC-UHFFFAOYSA-N
• DTXSID50593614
• 263270-52-6
• 6-chloropyrimidine-4-carbonyl chloride

• MDL： MFCD12547222
• Inchi： 1S/C5H2Cl2N2O/c6-4-1-3(5(7)10)8-2-9-4/h1-2H
• InChI Key： FAJZIXITZFFSPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=NC=N1

Computed Properties

• Exact Mass: 175.95400
• Monoisotopic Mass: 175.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 42.85000
• LogP: 1.50900
• Vapor Pressure: Not available

6-chloropyrimidine-4-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-chloropyrimidine-4-carbonyl chloride

Comprehensive Overview of 6-Chloropyrimidine-4-carbonyl Chloride (CAS No. 263270-52-6)

6-Chloropyrimidine-4-carbonyl chloride (CAS No. 263270-52-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This chloropyrimidine derivative serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals. Its unique molecular structure, featuring a reactive carbonyl chloride group, makes it invaluable for constructing complex heterocyclic frameworks. Researchers frequently employ this compound in nucleophilic substitution reactions, where its 6-chloro substituent offers excellent leaving-group properties.

In recent years, the demand for 6-chloropyrimidine-4-carbonyl chloride has surged due to its role in developing kinase inhibitors and antiviral agents. The COVID-19 pandemic accelerated interest in pyrimidine-based compounds, as they form the backbone of several investigational therapeutics. Analytical techniques like HPLC and NMR spectroscopy confirm the high purity (>98%) of commercially available batches, ensuring reproducibility in synthetic applications. Environmental concerns have also driven innovations in greener synthesis methods for such intermediates, aligning with the principles of green chemistry.

The compound's stability under inert atmospheres and sensitivity to moisture necessitate proper storage conditions—typically under nitrogen at low temperatures. Safety Data Sheets (SDS) recommend handling 6-chloropyrimidine-4-carbonyl chloride in well-ventilated areas with appropriate PPE. While not classified as hazardous under standard regulations, its reactivity warrants caution during large-scale operations. Industrial applications often involve its conversion to amide derivatives through reactions with amines, a process monitored via FTIR spectroscopy for quality control.

Emerging trends in precision medicine have further highlighted the importance of 263270-52-6 as a building block for targeted therapies. Computational chemistry studies leverage its structure to model drug-receptor interactions, particularly in oncology research. Patent literature reveals growing use in PROTAC (Proteolysis Targeting Chimeras) development, addressing the pharmaceutical industry's focus on protein degradation technologies. These applications underscore the compound's versatility beyond traditional synthetic routes.

From a commercial perspective, global suppliers offer 6-chloropyrimidine-4-carbonyl chloride in quantities ranging from milligrams to kilograms, catering to both academic and industrial researchers. Pricing varies based on purity grades and batch sizes, with cGMP options available for pharmaceutical manufacturing. The compound's shelf life and compatibility with common organic solvents (e.g., THF, DCM) make it logistically favorable for international distribution. Regulatory compliance documentation, including Certificates of Analysis (CoA), accompanies commercial shipments to ensure traceability.

Ongoing research explores novel catalytic systems for more efficient derivatization of this pyrimidine carbonyl chloride, reducing byproduct formation. Recent publications demonstrate its utility in flow chemistry setups, addressing the growing demand for continuous manufacturing processes. As synthetic methodologies advance, CAS 263270-52-6 continues to gain prominence in medicinal chemistry portfolios, reflecting broader shifts toward structure-activity relationship (SAR) optimization in drug discovery pipelines.